Cas no 2228911-56-4 (1-fluoro-4-methyl-2-(2-nitroethyl)benzene)

• Product Name: 1-fluoro-4-methyl-2-(2-nitroethyl)benzene
• CAS No: 2228911-56-4
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6478976
• PubChem ID: 165651205
• Update Time: 2025-07-19

1-fluoro-4-methyl-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methyl-2-(2-nitroethyl)benzene
• 2228911-56-4
• EN300-1827958

• Inchi： 1S/C9H10FNO2/c1-7-2-3-9(10)8(6-7)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： HEMHXETUOLVPLF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-4-methyl-2-(2-nitroethyl)benzene

Chemical Profile of 1-fluoro-4-methyl-2-(2-nitroethyl)benzene (CAS No. 2228911-56-4)

1-fluoro-4-methyl-2-(2-nitroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228911-56-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of aromatic hydrocarbons substituted with fluorine, methyl, and nitroethyl groups, which endow it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-fluoro-4-methyl-2-(2-nitroethyl)benzene consists of a benzene ring core, which is fluorinated at the 1-position, methylated at the 4-position, and ethylated at the 2-position with a nitro group. This particular arrangement of functional groups contributes to its reactivity and makes it a promising candidate for further derivatization. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the nitroethyl group introduces a polar moiety that can influence its solubility and interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds with tailored physicochemical properties for pharmaceutical applications. 1-fluoro-4-methyl-2-(2-nitroethyl)benzene has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is particularly relevant in the design of central nervous system (CNS) drugs, where fluorinated aromatic compounds often exhibit improved blood-brain barrier penetration. The nitroethyl group can also serve as a handle for further functionalization, allowing chemists to modify the compound into more complex structures with desired pharmacological profiles.

One of the most compelling aspects of 1-fluoro-4-methyl-2-(2-nitroethyl)benzene is its potential use in medicinal chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used in the treatment of depression and other neurological disorders. The fluorine atom's ability to modulate electronic properties makes it an attractive feature for fine-tuning the binding affinity of drug candidates to their target enzymes or receptors.

The agrochemical industry has also shown interest in 1-fluoro-4-methyl-2-(2-nitroethyl)benzene due to its structural similarity to known herbicides and fungicides. By incorporating this compound into larger molecular frameworks, scientists aim to develop next-generation crop protection agents with improved environmental compatibility and crop safety. The nitro group's reactivity allows for further chemical transformations, enabling the synthesis of compounds with enhanced pesticidal activity while minimizing off-target effects.

From a synthetic chemistry perspective, 1-fluoro-4-methyl-2-(2-nitroethyl)benzene serves as an excellent building block for exploring new reaction pathways and methodologies. Its unique substitution pattern provides chemists with opportunities to develop novel catalytic systems and improve existing synthetic strategies. For example, recent studies have demonstrated that this compound can be used in cross-coupling reactions to construct more complex aromatic structures, which are prevalent in many pharmaceuticals and specialty chemicals.

The pharmacokinetic properties of 1-fluoro-4-methyl-2-(2-nitroethyl)benzene are another area of active investigation. Computational modeling has been employed to predict how modifications to its structure could influence its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies have highlighted the importance of balancing lipophilicity with polarizability to optimize drug-like properties. The presence of both fluorine and nitro groups offers a strategic balance between these factors, making it an ideal candidate for further optimization.

In conclusion, 1-fluoro-4-methyl-2-(2-nitroethyl)benzene (CAS No. 2228911-56-4) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features make it a versatile intermediate with applications spanning pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new ways to exploit its chemical potential, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.